Cas no 24403-61-0 (1H-Azonine-1-carboxylic acid, ethyl ester)

24403-61-0 structure
Product name:1H-Azonine-1-carboxylic acid, ethyl ester
CAS No:24403-61-0
MF:C11H13NO2
MW:191.226423025131
CID:1417509
1H-Azonine-1-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Azonine-1-carboxylic acid, ethyl ester
- 1H-Azonine-1-carboxylic acid ethyl ester
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- Inchi: 1S/C11H13NO2/c1-2-14-11(13)12-9-7-5-3-4-6-8-10-12/h3-10H,2H2,1H3/b5-3-,6-4+,9-7+,10-8-
- InChI Key: HFRZSEANASYEAA-CPSRKWJTSA-N
- SMILES: N1(C(OCC)=O)C=CC=CC=CC=C1 |c:6,10,t:8,12|
Computed Properties
- Exact Mass: 191.09469
- Monoisotopic Mass: 191.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.2A^2
Experimental Properties
- PSA: 29.54
1H-Azonine-1-carboxylic acid, ethyl ester Related Literature
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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5. Book reviews
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